Cas no 1804468-13-0 (4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804468-13-0
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4911398
• Update Time: 2025-10-21

4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-4-2-14-6(15-7(9,10)11)3(1-12)5(4)13/h2H,(H2,13,14)
• InChI Key： OXJHPNZNAJGRSW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine

4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1804468-13-0)

The compound 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1804468-13-0) is a highly functionalized aromatic heterocyclic compound with a pyridine ring substituted at positions 2, 3, 4, and 5. This molecule is characterized by the presence of multiple electron-withdrawing groups, including an amino group (-NH₂), a bromine atom (-Br), a cyano group (-CN), and a trifluoromethoxy group (-OCF₃). These substituents contribute to its unique electronic properties, making it a valuable compound in various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine in the development of advanced materials and pharmaceutical agents. The combination of electron-withdrawing groups on the pyridine ring enhances its reactivity, making it an ideal precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in the synthesis of novel antiviral agents, where the trifluoromethoxy group plays a critical role in improving the compound's stability and bioavailability.

The synthesis of 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of intermediates containing the pyridine ring. One common approach is the nucleophilic substitution reaction, where the trifluoromethoxy group is introduced onto the pyridine ring. Subsequent steps involve the introduction of the amino, bromo, and cyano groups through carefully controlled reactions to achieve the desired substitution pattern.

One of the most promising applications of this compound lies in its potential as a building block for constructing complex heterocyclic frameworks. For example, recent research has demonstrated its utility in forming fused pyridine systems with unprecedented structural complexity. These systems are being investigated for their potential as scaffolds in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in organic synthesis, 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine has shown remarkable catalytic properties under specific conditions. Studies have revealed that it can act as a catalyst in certain organocatalytic reactions, facilitating the formation of key intermediates in natural product synthesis. This dual functionality—both as a substrate and a catalyst—underscores its versatility in modern organic chemistry.

From an environmental perspective, researchers are also exploring green chemistry approaches to synthesize 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine using sustainable methods. The use of renewable feedstocks and energy-efficient reaction conditions is being prioritized to minimize the ecological footprint associated with its production.

In conclusion, 4-Amino-5-bromo-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1804468-13-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, catalysis, and drug discovery. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing chemical science and technology.